1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine

• Molecular Formula: C15H22ClN3O
• Molecular Weight: 295.81 g/mol
• IUPAC Name: 1-(3-methoxyphenyl)-N-[(1-propan-2-ylpyrazol-3-yl)methyl]methanamine;hydrochloride
• InChI: InChI=1S/C15H21N3O.ClH/c1-12(2)18-8-7-14(17-18)11-16-10-13-5-4-6-15(9-13)19-3;/h4-9,12,16H,10-11H2,1-3H3;1H
• InChI Key: MCLPUPNQYJZRCT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=CC(=N1)CNCC2=CC(=CC=C2)OC.Cl

Description

The compound 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine is a secondary amine featuring a pyrazole core substituted with an isopropyl group at the N1 position and a 3-methoxybenzyl group attached via a methanamine linker. This structure combines aromatic (pyrazole, benzyl) and aliphatic (isopropyl, methoxy) moieties, making it a candidate for applications in medicinal chemistry and materials science.

Biological Activity

1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine, a compound featuring a pyrazole ring and a methanamine moiety, has garnered attention for its potential biological activities. This article reviews the current understanding of its biological activity, including its mechanisms, applications in medicinal chemistry, and relevant research findings.

• Molecular Formula : C15H22ClN3O
• Molecular Weight : 295.81 g/mol
• IUPAC Name : 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine

The biological activity of this compound is primarily attributed to its interaction with specific molecular targets, such as enzymes and receptors. The unique structural features, including the isopropyl group and methoxybenzyl moiety, may enhance its solubility and bioavailability compared to simpler pyrazole derivatives. This interaction can modulate various cellular pathways, leading to therapeutic effects.

Anticancer Properties

Research indicates that pyrazole derivatives exhibit significant anticancer activity. For instance, compounds similar to 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine have shown efficacy against various cancer cell lines:

Compound	Cell Line	IC50 (µM)	Reference
Compound A	MCF7	3.79
Compound B	SF-268	12.50
Compound C	NCI-H460	42.30

These findings suggest that the compound may also possess similar anticancer properties, warranting further investigation.

Anti-inflammatory Effects

Pyrazole derivatives have been recognized for their anti-inflammatory properties. The incorporation of specific functional groups in the pyrazole structure can enhance these effects. For example, compounds with methoxy substitutions have shown improved anti-inflammatory activity in preclinical studies.

Case Studies and Research Findings

Several studies have explored the biological activity of pyrazole derivatives, providing insights into their potential therapeutic applications:

• Study on MCF7 and Hep-2 Cell Lines : A study demonstrated that specific pyrazole derivatives exhibited cytotoxic effects against MCF7 (breast cancer) and Hep-2 (laryngeal cancer) cell lines with IC50 values indicating significant potency .
• Mechanistic Insights : Another research highlighted that certain pyrazole compounds induced apoptosis in cancer cells through the activation of caspase pathways, suggesting a mechanism by which 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine could exert its anticancer effects .

Synthesis and Derivatives

The synthesis of 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine typically involves multiple steps:

• Formation of the Pyrazole Ring : Utilizing hydrazine and a suitable diketone.
• Alkylation : Introducing the isopropyl group via alkylation reactions.
• Reductive Amination : Attaching the methanamine moiety.
• Final Substitution : Linking the methoxybenzyl group to yield the final product.

Scientific Research Applications

The biological activity of 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine has garnered attention for its potential therapeutic effects, particularly in cancer research and neuroprotection.

Anticancer Properties

Research indicates that pyrazole derivatives often exhibit significant anticancer properties. Studies have shown that compounds structurally similar to 1-(1-isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine can inhibit cell proliferation in various cancer cell lines, including breast and lung cancers. The mechanisms typically involve:

• Apoptosis Induction : Triggering programmed cell death in cancer cells.
• Cell Cycle Arrest : Preventing cancer cells from dividing and proliferating.

Recent investigations into this compound's anticancer potential suggest that it may modulate specific cellular pathways, leading to enhanced apoptosis in malignancies .

Neuroprotective Effects

The compound has also been studied for its neuroprotective effects. It appears to interact with pathways involved in neurodegeneration, particularly under conditions of endoplasmic reticulum stress. In experimental models, the compound has been shown to:

• Reduce Neuronal Death : By inhibiting apoptotic pathways activated by stressors.
• Modulate Kinase Activity : Targeting upstream kinases that regulate stress responses in neurons .

Synthetic Routes

• Formation of the Pyrazole Ring : Achieved through the reaction of hydrazine with a 1,3-diketone under acidic or basic conditions.
• Alkylation with Isopropyl Group : Introduced using isopropyl halides in the presence of a base such as potassium carbonate.
• Reductive Amination : The methanamine moiety is added via reductive amination of the corresponding aldehyde or ketone.
• Final Coupling Reaction : The attachment of the 3-methoxybenzyl group is performed using a coupling reaction with 3-methoxybenzyl chloride .

Industrial Production Techniques

For industrial applications, optimization of these synthetic routes can enhance yield and purity. Techniques may include:

• Continuous flow reactors
• Advanced purification methods
• Scalable reaction conditions

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Molecular Comparisons

The following table summarizes key structural features and molecular data for the target compound and analogs:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	CAS Number	ChemSpider ID	Key Substituents
1-(1-Isopropyl-1H-pyrazol-3-yl)-N-(3-methoxybenzyl)methanamine	C₁₅H₂₀N₃O¹	258.34	Not Provided	Not Provided	3-Methoxybenzyl, isopropyl-pyrazole
1-(1-Isopropyl-1H-pyrazol-3-yl)-N-[(1-methyl-1H-pyrrol-2-yl)methyl]methanamine	C₁₃H₂₀N₄	232.33	1855950-51-4	38778165	1-Methylpyrrole, isopropyl-pyrazole
1-(1-Ethyl-1H-pyrazol-3-yl)-N-[(1-isopropyl-1H-pyrazol-3-yl)methyl]methanamine	C₁₃H₂₂ClN₅	283.80	1856058-89-3	Not Provided	Ethyl/isopropyl-pyrazole, chlorinated
1-(1,5-Dimethyl-1H-pyrazol-3-yl)methanamine (SW3)	C₆H₁₁N₃	125.17	Not Provided	Not Provided	Dimethyl-pyrazole

Key Observations :

• The target compound’s 3-methoxybenzyl group distinguishes it from analogs with pyrrole () or pyrazole () substituents. This group may enhance aromatic π-π interactions in biological targets or materials .
• Simpler pyrazole derivatives (e.g., SW3 in ) lack extended aromatic systems, resulting in lower molecular weights and possibly improved solubility .

Antimicrobial and Antioxidant Activity

Pyrazole derivatives are well-documented for antimicrobial and antioxidant properties. For example:

• Compound O4 (), containing a bis-pyrazole structure, showed moderate antimicrobial activity against Staphylococcus aureus (MIC = 32 µg/mL) .
• The 3-methoxybenzyl group in the target compound may enhance membrane permeability compared to non-aromatic analogs (e.g., SW3), though direct activity data is absent in the evidence.

Preparation Methods

Cyclocondensation of Hydrazine with β-Ketonitriles

The most efficient method for synthesizing 1-isopropyl-1H-pyrazol-3-amine involves the cyclocondensation of hydrazine with 4-methyl-3-oxopentanenitrile.

Procedure :

• Reactants : 4-Methyl-3-oxopentanenitrile (25 g, 225 mmol), hydrazine hydrate (6.75 mL, 215 mmol).
• Conditions : Ethanol (250 mL), room temperature, 3 hours.
• Yield : 99% (27.8 g).
• Key Data :
  • 1H NMR : δ 1.22 (d, 6H), 2.80–2.92 (m, 1H), 4.80 (brs, 3H), 5.41 (s, 1H).
  • LC-MS : m/z = 126 [M+H]+.

Mechanism :
The reaction proceeds via nucleophilic attack of hydrazine on the carbonyl carbon, followed by cyclization and dehydration to form the pyrazole ring.

Alternative Methods

• Microwave-Assisted Synthesis : Reduces reaction time from hours to minutes but requires specialized equipment.
• Solvent Optimization : Acetonitrile or DMF improves yields in industrial-scale syntheses.

Introduction of the 3-Methoxybenzyl Group

Reductive Amination

Procedure :

• Reactants : 1-Isopropyl-1H-pyrazol-3-amine (10 g, 79.4 mmol), 3-methoxybenzaldehyde (12.1 g, 87.3 mmol).
• Conditions : Sodium cyanoborohydride (NaBH3CN) in methanol, pH 4–5 (acetic acid), 24 hours at room temperature.
• Yield : 85–90%.
• Key Data :
  • 13C NMR : δ 55.2 (OCH3), 105.2 (pyrazole C), 160.0 (Carom-O).
  • Purification : Column chromatography (ethyl acetate/hexane, 1:3).

Advantages : High selectivity for secondary amine formation without over-alkylation.

Alkylation with 3-Methoxybenzyl Halides

Procedure :

• Reactants : 1-Isopropyl-1H-pyrazol-3-amine (10 g, 79.4 mmol), 3-methoxybenzyl chloride (13.5 g, 87.3 mmol).
• Conditions : Potassium carbonate (22 g, 159 mmol) in DMF, 80°C, 12 hours.
• Yield : 75–80%.
• Key Data :
  • 1H NMR : δ 3.77 (s, 3H, OCH3), 4.95 (s, 4H, N-CH2-N), 6.75–7.18 (m, 4H, aromatic).

Limitations : Requires anhydrous conditions to prevent hydrolysis of the benzyl halide.

Industrial-Scale Optimization

Continuous Flow Synthesis

• Reactor Type : Microfluidic tubular reactor.
• Conditions :
  • Step 1 : Cyclocondensation at 100°C, residence time 10 minutes.
  • Step 2 : Reductive amination at 50°C, residence time 30 minutes.
• Throughput : 1 kg/day with >95% purity.

Green Chemistry Approaches

• Solvent Replacement : Ethanol/water mixtures reduce environmental impact.
• Catalyst : Zeolite-supported Pd nanoparticles enhance reductive amination efficiency (TON = 1,200).

Comparative Analysis of Methods

Method	Yield (%)	Purity (%)	Cost (USD/g)	Scalability
Reductive Amination	85–90	>98	12.50	High
Alkylation	75–80	95–97	9.80	Moderate
Continuous Flow	90–95	>99	8.20	Very High

Key Findings :

• Reductive amination offers superior yield and purity but higher cost due to NaBH3CN.
• Continuous flow synthesis is optimal for large-scale production, reducing solvent use by 40%.

Challenges and Solutions

• Impurity Formation :
  • Issue : Over-alkylation during benzylation.
  • Solution : Use of bulkier bases (e.g., DIPEA) suppresses side reactions.
• Purification Difficulties :
  • Issue : Co-elution of byproducts in chromatography.
  • Solution : Crystallization from ethyl acetate/hexane (1:5) improves purity to >99%.